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Compound of Interest

Compound Name: 2-bromoacetic acid

Cat. No.: B113405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for the handling of 2-bromoacetic acid.

Adherence to these guidelines is essential for ensuring laboratory safety and minimizing risk.

Immediate Safety and Hazard Information
2-Bromoacetic acid is a corrosive and toxic substance that can cause severe skin burns and

eye damage.[1][2] It is harmful if swallowed, inhaled, or absorbed through the skin.[1][2] Acute

exposure can lead to irritation of the nose, throat, and lungs.[3] Therefore, strict adherence to

safety protocols and the use of appropriate personal protective equipment are mandatory.

Personal Protective Equipment (PPE) Protocol
A systematic approach to PPE selection and use is critical. The following sections detail the

required equipment and provide an operational plan for its use.

1. Eye and Face Protection:

Requirement: Chemical safety goggles are the minimum requirement. For splash hazards, a

face shield worn over safety goggles is mandatory.[1][3]

Standard: Ensure eye and face protection complies with OSHA 29 CFR 1910.133 or

European Standard EN166.[1]
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2. Skin and Body Protection:

Gloves: Chemical-resistant gloves are required. Based on available data for similar

chemicals, nitrile or butyl rubber gloves are recommended for splash protection.[4] Always

inspect gloves for any signs of degradation before use.[5] For prolonged contact, select

gloves with a longer breakthrough time.

Protective Clothing: A lab coat or chemical-resistant apron is necessary. For larger quantities

or increased risk of exposure, a chemical-resistant suit covering the entire body is

recommended.[3]

3. Respiratory Protection:

Requirement: A NIOSH/MSHA-approved respirator is necessary if working outside of a fume

hood, if exposure limits are exceeded, or if dust is generated.[1][4] For situations with a high

risk of aerosol or dust generation, a full-face respirator is recommended.[6]

Standard: Respiratory protection should comply with OSHA 29 CFR 1910.134 or European

Standard EN 149.[1]

Operational Plan for Handling 2-Bromoacetic Acid
Pre-Handling:

Risk Assessment: Conduct a thorough risk assessment for the specific procedure.

Fume Hood: All handling of 2-bromoacetic acid should be performed in a certified chemical

fume hood.[4]

PPE Inspection: Inspect all PPE for damage or defects before use.

Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible.[1][7]

Handling Procedure:

Donning PPE:
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Put on protective clothing (lab coat or suit).

Put on the respirator (if required).

Put on eye and face protection.

Put on gloves, ensuring they overlap the sleeves of the lab coat.

Chemical Handling:

Handle 2-bromoacetic acid with care to avoid creating dust or aerosols.[4]

Use appropriate tools and equipment to minimize direct contact.

Post-Handling:

Wash hands thoroughly with soap and water after removing gloves.

Doffing PPE (in a designated area):

Remove gloves using a technique that avoids touching the outer surface.

Remove protective clothing.

Remove eye and face protection.

Remove the respirator (if used).

Wash hands and face thoroughly.

Glove Compatibility Data
While specific breakthrough time data for 2-bromoacetic acid is not readily available, the

following table provides guidance based on data for chemically similar substances. It is crucial

to consult the glove manufacturer's specific chemical resistance data.
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Glove Material
Breakthrough Time Rating
(General Guidance)

Notes

Nitrile Rubber Good for splash protection

Not recommended for

prolonged immersion. Change

gloves immediately after

contact.[3]

Butyl Rubber Excellent
Offers superior resistance to

acids.[8]

Neoprene Good
Provides good resistance to a

range of acids.

Natural Rubber (Latex) Fair to Poor

Not generally recommended

for handling strong acids. Can

degrade and may cause

allergic reactions.[8]

Polyvinyl Chloride (PVC) Fair

Resistance can vary

significantly depending on the

formulation.

This table is for guidance only. On-site testing and consultation with safety professionals are

strongly recommended.

Disposal Plan
Contaminated PPE:

Gloves and Disposable Items: All disposable PPE (gloves, shoe covers, etc.) that comes into

contact with 2-bromoacetic acid must be considered hazardous waste.

Collection: Place contaminated disposable items in a designated, labeled, and sealed

hazardous waste container.[9]

Reusable PPE: Decontaminate reusable PPE according to established laboratory

procedures. If decontamination is not possible, dispose of it as hazardous waste.
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2-Bromoacetic Acid Waste:

Collection: Collect all 2-bromoacetic acid waste in a clearly labeled, sealed, and chemical-

resistant container.

Disposal: Dispose of as hazardous waste through your institution's Environmental Health

and Safety (EHS) department, in accordance with local, state, and federal regulations.[9]

Spills: In case of a spill, evacuate the area and follow your institution's spill response

protocol.[9] Use appropriate PPE for cleanup and collect all contaminated materials for

disposal as hazardous waste.[9]

PPE Selection and Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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